N-Allyl-1,3-thiazol-2-amine hydrochloride
Overview
Description
N-Allyl-1,3-thiazol-2-amine hydrochloride (NATH) is an organic compound with a wide range of applications in scientific research. It is a derivative of 1,3-thiazol-2-amine, a heterocyclic organic compound that is used in organic synthesis. NATH is a colorless, water-soluble, crystalline solid that is readily available at low cost. It has a melting point of 122-124°C and is stable under normal storage conditions. NATH has been widely studied for its potential use in various scientific fields, including pharmacology and biochemistry.
Scientific Research Applications
Proteomics Research
N-Allyl-1,3-thiazol-2-amine hydrochloride: is utilized in proteomics research due to its biochemical properties . Proteomics, the study of the structure and function of proteins, is crucial for understanding cellular processes. The compound’s reactivity with proteins can help in identifying protein modifications and interactions, which is vital for drug discovery and disease diagnostics.
Neuroprotective Agent Design
The thiazole ring, a core structure in N-Allyl-1,3-thiazol-2-amine hydrochloride , is used as a template for designing neuroprotective agents . These agents can potentially treat neurodegenerative diseases by protecting neuronal cells from damage or death.
Antimicrobial and Antifungal Applications
Thiazole derivatives, including N-Allyl-1,3-thiazol-2-amine hydrochloride , have been shown to possess antimicrobial and antifungal properties . This makes them valuable in the development of new antibiotics and antifungals, addressing the growing concern of antibiotic resistance.
Antitumor and Cytotoxic Drug Development
Research has indicated that thiazole compounds can exhibit antitumor and cytotoxic activities . N-Allyl-1,3-thiazol-2-amine hydrochloride could be a precursor in synthesizing drugs that target cancer cells, offering a pathway for cancer treatment research.
Anti-Inflammatory and Analgesic Properties
The compound’s thiazole ring is associated with anti-inflammatory and analgesic effects . This suggests potential applications in developing medications for pain relief and inflammation reduction.
Antioxidant Properties
Thiazole derivatives are known for their antioxidant properties, which are essential in combating oxidative stress in cells . N-Allyl-1,3-thiazol-2-amine hydrochloride could be used in research focused on preventing or treating diseases caused by oxidative damage.
Antiviral Research
The thiazole structure is also involved in antiviral drug development . Given the ongoing need for effective antiviral agents, N-Allyl-1,3-thiazol-2-amine hydrochloride may serve as a key molecule in the synthesis of new antiviral medications.
Agrochemicals and Industrial Applications
Beyond biomedical applications, thiazole compounds are used in agrochemicals and as industrial catalysts . N-Allyl-1,3-thiazol-2-amine hydrochloride could contribute to the synthesis of pesticides or be involved in chemical processes that require specific catalytic properties.
properties
IUPAC Name |
N-prop-2-enyl-1,3-thiazol-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2S.ClH/c1-2-3-7-6-8-4-5-9-6;/h2,4-5H,1,3H2,(H,7,8);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTUISHOUHZCJFS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC1=NC=CS1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Allyl-1,3-thiazol-2-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[2-(Morpholin-4-yl)ethanesulfonyl]aniline](/img/structure/B1525081.png)
![2-cyano-3-(dimethylamino)-N-[(4-methoxyphenyl)methyl]prop-2-enamide](/img/structure/B1525084.png)
![N-[3-(aminomethyl)phenyl]-4-chlorobenzene-1-sulfonamide](/img/structure/B1525086.png)
![[2-(Furan-2-yl)-1,3-oxazol-5-yl]methanol](/img/structure/B1525088.png)
![2-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic acid](/img/structure/B1525093.png)
![2-[3-(Aminomethyl)phenoxy]acetonitrile hydrochloride](/img/structure/B1525101.png)
